molecular formula C9H16N2O3 B1620264 2-Amino-6-(prop-2-enoylamino)hexanoic acid CAS No. 48065-82-3

2-Amino-6-(prop-2-enoylamino)hexanoic acid

Cat. No. B1620264
CAS RN: 48065-82-3
M. Wt: 200.23 g/mol
InChI Key: IXKBZVCSFYNRBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Amino-6-(prop-2-enoylamino)hexanoic acid is a chemical compound with the molecular formula C9H16N2O3 and a molecular weight of 200.23500 . It is also known by its common name 2-amino-6-(prop-2-enoylamino)hexanoic acid .


Synthesis Analysis

The synthesis of 2-Amino-6-(prop-2-enoylamino)hexanoic acid involves several steps. The literature suggests that the compound can be synthesized from precursors such as (2S)-2- { [ (tert-… and N-Boc-L-lysine .


Molecular Structure Analysis

The molecular structure of 2-Amino-6-(prop-2-enoylamino)hexanoic acid consists of 9 carbon atoms, 16 hydrogen atoms, 2 nitrogen atoms, and 3 oxygen atoms . The exact mass of the molecule is 200.11600 .


Physical And Chemical Properties Analysis

The compound has a density of 1.132g/cm3 and a boiling point of 453.9ºC at 760 mmHg . The flash point is 228.3ºC . The compound’s LogP value, which represents its lipophilicity, is 0.96200 , and its Polar Surface Area (PSA) is 92.42000 .

Scientific Research Applications

2-Amino-6-(prop-2-enoylamino)hexanoic acid: A Comprehensive Analysis of Scientific Research Applications

Medical Research Antifibrinolytic Agent: 2-Amino-6-(prop-2-enoylamino)hexanoic acid is structurally similar to 6-aminohexanoic acid, which is clinically used as an antifibrinolytic drug. It helps to slow down fibrinolysis, the process that leads to the breakdown of blood clots, making it potentially useful in medical research for developing new treatments for bleeding disorders .

Drug Development Non-Alcoholic Steatohepatitis (NASH) Treatment: A patent application suggests the use of a derivative of this compound in the treatment of NASH, liver inflammation, hepatocellular ballooning, liver fibrosis, and steatosis. This indicates its potential application in drug development for liver-related diseases .

properties

IUPAC Name

2-amino-6-(prop-2-enoylamino)hexanoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H16N2O3/c1-2-8(12)11-6-4-3-5-7(10)9(13)14/h2,7H,1,3-6,10H2,(H,11,12)(H,13,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IXKBZVCSFYNRBY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CC(=O)NCCCCC(C(=O)O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H16N2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20314797
Record name 2-amino-6-(prop-2-enoylamino)hexanoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20314797
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

200.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

48065-82-3
Record name NSC288650
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=288650
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 2-amino-6-(prop-2-enoylamino)hexanoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20314797
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-Amino-6-(prop-2-enoylamino)hexanoic acid
Reactant of Route 2
Reactant of Route 2
2-Amino-6-(prop-2-enoylamino)hexanoic acid
Reactant of Route 3
Reactant of Route 3
2-Amino-6-(prop-2-enoylamino)hexanoic acid
Reactant of Route 4
Reactant of Route 4
2-Amino-6-(prop-2-enoylamino)hexanoic acid
Reactant of Route 5
Reactant of Route 5
2-Amino-6-(prop-2-enoylamino)hexanoic acid
Reactant of Route 6
Reactant of Route 6
2-Amino-6-(prop-2-enoylamino)hexanoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.